Cas no 299929-40-1 (3-hydroxy-N'-(1E)-(2-nitrophenyl)methylidenebenzohydrazide)

• Product Name: 3-hydroxy-N'-(1E)-(2-nitrophenyl)methylidenebenzohydrazide
• CAS No: 299929-40-1
• MF: C₁₄H₁₁N₃O₄
• MW: 285.254842996597
• CID: 5342146
• Update Time: 2025-06-09

3-hydroxy-N'-(1E)-(2-nitrophenyl)methylidenebenzohydrazide Chemical and Physical Properties

Names and Identifiers

• (E)-3-hydroxy-N-(2-nitrobenzylidene)benzohydrazide
• 3-hydroxy-N'-(1E)-(2-nitrophenyl)methylidenebenzohydrazide

• Inchi： 1S/C14H11N3O4/c18-12-6-3-5-10(8-12)14(19)16-15-9-11-4-1-2-7-13(11)17(20)21/h1-9,18H,(H,16,19)
• InChI Key： WIUGEYRNLQMEIC-UHFFFAOYSA-N
• SMILES： C(NN=CC1=CC=CC=C1[N+]([O-])=O)(=O)C1=CC=CC(O)=C1

Additional information on 3-hydroxy-N'-(1E)-(2-nitrophenyl)methylidenebenzohydrazide

Comprehensive Overview of 3-hydroxy-N'-(1E)-(2-nitrophenyl)methylidenebenzohydrazide (CAS No. 299929-40-1)

3-hydroxy-N'-(1E)-(2-nitrophenyl)methylidenebenzohydrazide (CAS No. 299929-40-1) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This hydrazide derivative, characterized by the presence of a hydroxy group and a nitrophenyl moiety, is often studied for its intriguing physicochemical properties. Researchers and industry professionals are increasingly interested in this compound, particularly in the context of molecular design, pharmaceutical intermediates, and material science.

The compound's systematic name, 3-hydroxy-N'-(1E)-(2-nitrophenyl)methylidenebenzohydrazide, reflects its complex structure, which includes a benzohydrazide backbone linked to a 2-nitrophenyl group via a methylidene bridge. The E-configuration of the imine double bond is a critical feature, as it influences the compound's stability and reactivity. This structural nuance makes it a valuable subject for studies on isomerization and stereochemistry, topics that are currently trending in academic and industrial research.

One of the most frequently searched questions related to this compound is: "What are the potential applications of 3-hydroxy-N'-(1E)-(2-nitrophenyl)methylidenebenzohydrazide?" Recent studies suggest that this compound could serve as a precursor for the synthesis of more complex molecules, particularly in the development of bioactive agents and functional materials. Its nitrophenyl group is known to participate in various chemical reactions, making it a versatile building block in organic synthesis. Additionally, the hydroxy group offers opportunities for further functionalization, which is a hot topic in green chemistry and sustainable synthesis.

Another area of interest is the compound's potential role in photophysical studies. The presence of the nitrophenyl and hydroxy groups can lead to interesting electronic transitions, which are relevant for applications in fluorescence probes and sensors. This aligns with the growing demand for advanced materials in environmental monitoring and biomedical imaging, two fields that are currently experiencing rapid growth.

From a synthetic perspective, 3-hydroxy-N'-(1E)-(2-nitrophenyl)methylidenebenzohydrazide is often prepared via condensation reactions between 3-hydroxybenzohydrazide and 2-nitrobenzaldehyde. This method is favored for its simplicity and high yield, making it a popular choice for researchers exploring new synthetic routes. The compound's purity and stability are critical factors, as they directly impact its performance in downstream applications. This has led to increased searches for "optimized synthesis protocols for CAS 299929-40-1", highlighting the need for reproducible and scalable methods.

In the context of drug discovery, hydrazide derivatives like 3-hydroxy-N'-(1E)-(2-nitrophenyl)methylidenebenzohydrazide are often investigated for their biological activity. While this compound is not a drug itself, its structure shares similarities with known pharmacophores, making it a candidate for further exploration. Questions such as "Can CAS 299929-40-1 be used as an antimicrobial agent?" are common among researchers, reflecting the broader interest in antimicrobial resistance and novel therapeutics.

Finally, the compound's relevance to material science cannot be overlooked. Its ability to form coordination complexes with metals is of particular interest, especially in the development of catalysts and nanomaterials. This ties into the broader trend of nanotechnology and its applications in energy storage and electronics. As such, 3-hydroxy-N'-(1E)-(2-nitrophenyl)methylidenebenzohydrazide represents a fascinating intersection of chemistry, biology, and materials engineering.

In summary, 3-hydroxy-N'-(1E)-(2-nitrophenyl)methylidenebenzohydrazide (CAS No. 299929-40-1) is a multifaceted compound with promising applications across multiple disciplines. Its unique structure, combined with the growing interest in sustainable chemistry and advanced materials, ensures that it will remain a topic of research and discussion for years to come.